Cas no 44742-89-4 (Ammonium hydrogen maleate)

• Product Name: Ammonium hydrogen maleate
• CAS No: 44742-89-4
• MF: C₄H₇NO₄
• MW: 133.102681398392
• CID: 55676
• PubChem ID: 11593441
• Update Time: 2025-04-18

Ammonium hydrogen maleate Chemical and Physical Properties

Names and Identifiers

• Ammonium hydrogen maleate
• ammonium fumarate
• diammonium fumarate
• diammonium salt of fumaric acid
• fumaric acid ammonium salt
• Maleic acid 1-ammonium salt
• Maleic acid monoammonium salt
• monoammonium maleate
• MFCD09952589
• Mono-Ammonium Maleate
• ammonium (2Z)-3-carboxyprop-2-enoate
• azanium;(Z)-4-hydroxy-4-oxobut-2-enoate
• NLVWBYNKMPGKRG-ODZAUARKSA-N
• 44742-89-4
• AKOS025310868
• Ammoniumhydrogenmaleate

• MDL： MFCD09952589
• Inchi： 1S/C4H4O4.H3N/c5-3(6)1-2-4(7)8;/h1-2H,(H,5,6)(H,7,8);1H3/b2-1-;
• InChI Key： NLVWBYNKMPGKRG-ODZAUARKSA-N
• SMILES： OC(/C=C\C(=O)[O-])=O.[NH4+]

Computed Properties

• Exact Mass: 133.03800
• Monoisotopic Mass: 116.010959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.499
• Melting Point: 192-195°C
• Boiling Point: 400.7 °C at 760 mmHg
• Flash Point: 196.1 °C
• PSA: 77.84000
• LogP: 0.03570

Ammonium hydrogen maleate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature